Cas no 1169954-89-5 (1-methyl-2-4-(morpholine-4-carbonyl)-1,3-thiazol-2-yl-1H-indole)

• Product Name: 1-methyl-2-4-(morpholine-4-carbonyl)-1,3-thiazol-2-yl-1H-indole
• CAS No: 1169954-89-5
• MF: C₁₇H₁₇N₃O₂S
• MW: 327.400782346725
• CID: 6328926
• PubChem ID: 44062739
• Update Time: 2025-11-03

1-methyl-2-4-(morpholine-4-carbonyl)-1,3-thiazol-2-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-4-(morpholine-4-carbonyl)-1,3-thiazol-2-yl-1H-indole
• 1-methyl-2-[4-(morpholine-4-carbonyl)-1,3-thiazol-2-yl]-1H-indole
• F5655-0367
• [2-(1-methylindol-2-yl)-1,3-thiazol-4-yl]-morpholin-4-ylmethanone
• 1169954-89-5
• AKOS024516633
• (2-(1-methyl-1H-indol-2-yl)thiazol-4-yl)(morpholino)methanone

• Inchi： 1S/C17H17N3O2S/c1-19-14-5-3-2-4-12(14)10-15(19)16-18-13(11-23-16)17(21)20-6-8-22-9-7-20/h2-5,10-11H,6-9H2,1H3
• InChI Key： JIHYQLAXKZOXBC-UHFFFAOYSA-N
• SMILES： S1C=C(C(N2CCOCC2)=O)N=C1C1=CC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 327.10414797g/mol
• Monoisotopic Mass: 327.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-methyl-2-4-(morpholine-4-carbonyl)-1,3-thiazol-2-yl-1H-indole

Introduction to 1-methyl-2-4-(morpholine-4-carbonyl)-1,3-thiazol-2-yl-1H-indole (CAS No. 1169954-89-5)

1-methyl-2-4-(morpholine-4-carbonyl)-1,3-thiazol-2-yl-1H-indole (CAS No. 1169954-89-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiazole ring, an indole moiety, and a morpholine carbonyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The indole core is a well-known scaffold in medicinal chemistry, often found in natural products and synthetic compounds with diverse biological activities. The presence of the thiazole ring further enhances the compound's structural diversity and can influence its pharmacological properties. The morpholine carbonyl group adds additional complexity and can modulate the compound's solubility, stability, and interactions with biological targets.

Recent studies have explored the potential of 1-methyl-2-4-(morpholine-4-carbonyl)-1,3-thiazol-2-yl-1H-indole in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 1-methyl-2-4-(morpholine-4-carbonyl)-1,3-thiazol-2-yl-1H-indole has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 1-methyl-2-4-(morpholine-4-carbonyl)-1,3-thiazol-2-yl-1H-indole have also been studied to assess its suitability for drug development. Research has indicated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is moderate to high, and it shows good plasma stability, which are essential characteristics for a potential drug candidate.

Furthermore, the safety profile of 1-methyl-2-4-(morpholine-4-carbonyl)-1,3-thiazol-2-yl-1H-indole has been evaluated in preclinical toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. This favorable safety profile supports its further development as a therapeutic agent.

In conclusion, 1-methyl-2-4-(morpholine-4-carbonyl)-1,3-thiazol-2-yl-1H-indole (CAS No. 1169954-89-5) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.